Cas no 1310384-42-9 (2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole)

• Product Name: 2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole
• CAS No: 1310384-42-9
• MF: C₁₀H₁₆BNO₃S
• MW: 241.114941596985
• MDL: MFCD09607687
• CID: 5149077
• Update Time: 2026-03-03

2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole Chemical and Physical Properties

Names and Identifiers

• 2-Methoxythiazole-4-boronic acid pinacol ester
• 2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole
• AB50765
• AT29195
• Z2044787442
• 2-methoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole
• 2-METHOXY-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)THIAZOLE
• Thiazole, 2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole

• MDL： MFCD09607687
• Inchi： 1S/C10H16BNO3S/c1-9(2)10(3,4)15-11(14-9)7-6-16-8(12-7)13-5/h6H,1-5H3
• InChI Key： IQKAMVPPWVBCAY-UHFFFAOYSA-N
• SMILES： S1C(=NC(B2OC(C)(C)C(C)(C)O2)=C1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Topological Polar Surface Area: 68.8

Additional information on 2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole

Comprehensive Guide to 2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole (CAS No. 1310384-42-9)

2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole (CAS No. 1310384-42-9) is a specialized boron-containing heterocyclic compound that has gained significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of thiazole derivatives and features a unique dioxaborolane moiety, making it particularly valuable in modern synthetic chemistry applications.

The molecular structure of 2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole combines two important pharmacophores: a thiazole ring and a boronic ester functional group. This combination creates a versatile building block for Suzuki-Miyaura cross-coupling reactions, one of the most widely used methods in medicinal chemistry for creating carbon-carbon bonds. Researchers particularly value this compound for its stability and reactivity in various synthetic transformations.

Recent studies highlight the growing importance of boron-containing compounds in drug discovery, especially in the development of protease inhibitors and kinase-targeted therapies. The 2-methoxy-4-(dioxaborolanyl)thiazole scaffold shows promise in addressing current challenges in cancer treatment and antimicrobial resistance, two of the most pressing issues in modern medicine. Its unique electronic properties make it particularly suitable for designing targeted therapies with improved selectivity.

In material science applications, CAS 1310384-42-9 serves as a precursor for developing advanced organic electronic materials. The compound's ability to participate in cross-coupling reactions makes it valuable for creating conjugated polymers used in OLED displays and organic photovoltaics. These applications align with current global trends toward sustainable energy solutions and eco-friendly electronics.

The synthesis of 2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole typically involves palladium-catalyzed borylation of corresponding halothiazoles. Recent advancements in flow chemistry techniques have improved the efficiency of producing this valuable intermediate. Manufacturers now offer this compound with various purity grades (98%, 99%) to meet different research requirements, from initial screening to large-scale production.

From a commercial perspective, the demand for boronic ester derivatives like 1310384-42-9 has steadily increased due to their applications in bioconjugation and probe development. The compound's stability under physiological conditions makes it particularly attractive for developing diagnostic agents and imaging probes, addressing the growing need for precision medicine tools.

Environmental and safety considerations for handling 2-methoxy-4-(dioxaborolanyl)thiazole follow standard laboratory protocols for organoboron compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses should be used. Storage recommendations typically suggest keeping the material in a cool, dry place under inert atmosphere to maintain stability.

The future research directions for CAS 1310384-42-9 include exploring its potential in click chemistry applications and as a building block for metal-organic frameworks (MOFs). These emerging applications position this compound at the forefront of materials innovation and drug discovery, making it a subject of continuous scientific interest.

For researchers sourcing 2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole, it's important to verify the supplier's analytical data (including NMR and HPLC spectra) to ensure compound identity and purity. Many suppliers now provide technical documents and certificates of analysis to support research reproducibility, a critical factor in modern scientific studies.

The patent landscape surrounding thiazole boronic esters has expanded significantly in recent years, particularly in areas of kinase inhibitor development and material science applications. This intellectual property activity reflects the compound's growing commercial importance and potential for various industrial applications beyond pharmaceutical research.